molecular formula C10H13N3 B8755288 3-Amino-5-methyl-1-phenyl-2-pyrazoline CAS No. 50526-72-2

3-Amino-5-methyl-1-phenyl-2-pyrazoline

Cat. No.: B8755288
CAS No.: 50526-72-2
M. Wt: 175.23 g/mol
InChI Key: DCXDXIDSSLPEHG-UHFFFAOYSA-N
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Description

3-Amino-5-methyl-1-phenyl-2-pyrazoline is a useful research compound. Its molecular formula is C10H13N3 and its molecular weight is 175.23 g/mol. The purity is usually 95%.
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Properties

CAS No.

50526-72-2

Molecular Formula

C10H13N3

Molecular Weight

175.23 g/mol

IUPAC Name

3-methyl-2-phenyl-3,4-dihydropyrazol-5-amine

InChI

InChI=1S/C10H13N3/c1-8-7-10(11)12-13(8)9-5-3-2-4-6-9/h2-6,8H,7H2,1H3,(H2,11,12)

InChI Key

DCXDXIDSSLPEHG-UHFFFAOYSA-N

Canonical SMILES

CC1CC(=NN1C2=CC=CC=C2)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A 2.0 g. amount of sodium metal is dissolved in 200 ml. of absolute ethanol, then 32.4 g. of phenylhydrazine in 50 ml. of ethanol is added followed in 10 minutes by 20.1 g. of crotononitrile. The reaction mixture is refluxed for 5 hours. Most of the ethanol is removed in vacuo, water is added and the product is collected by filtration. The solid is dissolved in dichloromethane. This solution is passed through a short column of a hydrous magnesium silicate. The column effluent is then refluxed on a steam bath with the gradual addition of hexane to crystallize a product. The product is collected and recrystallized from acetone-hexane to give 26.9 g. of the product of the Example as colorless prisms, m.p. 103.5°-106° C.
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